Cas no 1807137-46-7 (4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride
• CAS No: 1807137-46-7
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4896660
• Update Time: 2025-06-08

4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO2/c1-4-7(15-2)6(9(11)12)5(3-13-4)8(10)14/h3,9H,1-2H3
• InChI Key： XMPLBNDTIKDXKS-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C)C(=C1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride

Recent Advances in the Application of 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride (CAS: 1807137-46-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride (CAS: 1807137-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its difluoromethyl and methoxy substituents, serves as a versatile building block for the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable in the development of novel therapeutic agents and chemical probes.

Recent studies have highlighted the role of this compound in the synthesis of kinase inhibitors and other small-molecule modulators. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, while the methoxy group contributes to their binding affinity and selectivity. These features have made 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride a key intermediate in the development of targeted therapies for cancer and inflammatory diseases.

One notable application of this compound is in the synthesis of covalent inhibitors that target specific cysteine residues in kinases. Researchers have successfully utilized it to develop irreversible inhibitors with improved potency and selectivity. The compound's reactivity as an acyl chloride allows for efficient conjugation with various nucleophiles, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

In addition to its use in drug discovery, 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride has also found applications in chemical biology as a tool for protein labeling and modification. Its ability to form stable adducts with proteins has been exploited in the development of activity-based probes for studying enzyme function and dynamics. Recent advances in click chemistry have further expanded its utility in bioorthogonal labeling strategies.

The synthesis and characterization of this compound have been the subject of several recent publications. Optimized synthetic routes have been developed to improve yield and purity, making it more accessible for research purposes. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and assess its stability under various conditions.

Despite its promising applications, challenges remain in the large-scale production and handling of 4-(Difluoromethyl)-3-methoxy-2-methylpyridine-5-carbonyl chloride due to its sensitivity to moisture and tendency to undergo hydrolysis. Current research efforts are focused on developing more stable derivatives and improved storage conditions to overcome these limitations.

Looking ahead, the continued exploration of this compound's potential in drug discovery and chemical biology is expected to yield significant breakthroughs. Its unique combination of reactivity and functionality positions it as a valuable tool for addressing unmet medical needs and advancing our understanding of biological systems at the molecular level.